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Compound of Interest

Compound Name: n2-Ethylguanosine

Cat. No.: B12899053

Essential Safety and Handling Guide for n2-
Ethylguanosine

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
n2-Ethylguanosine. Adherence to these procedures is essential to ensure personal safety and
mitigate potential laboratory hazards.

n2-Ethylguanosine and its analogue, N2-Ethyl-2'-deoxyguanosine, are purine derivatives that
require careful handling due to their hazardous properties. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals identifies N2-Ethyl-2'-deoxyguanosine as a
highly toxic substance with the following classifications[1]:

o Acute Toxicity, Oral (Category 2): Fatal if swallowed.
» Acute Toxicity, Dermal (Category 2): Fatal in contact with skin.
o Acute Toxicity, Inhalation (Category 2): Fatal if inhaled.

o Carcinogenicity (Category 2): Suspected of causing cancer.
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o Specific Target Organ Toxicity, Repeated Exposure (Category 2): May cause damage to
organs through prolonged or repeated exposure.

Given the severe hazard profile, all personnel must strictly follow the operational and disposal
plans outlined below.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following table
summarizes the required PPE for handling n2-Ethylguanosine.

PPE Component Specification Rationale

Provides a barrier against

dermal absorption, which can

Gloves Double-gloving with powder- be fatal.[1] Double gloving
free nitrile gloves.[2][3] offers additional protection in
case of a breach of the outer
glove.[2]
Protects against splashes and
Lab Coat Chemical-resistant lab coat. contamination of personal

clothing.

) Protects eyes and face from
) Chemical safety goggles and a o )
Eye Protection ) splashes of liquids or airborne
full-face shield. )
particles.

Prevents inhalation of the

) compound, which can be fatal.
) ) A NIOSH-approved respirator » )
Respiratory Protection ] The specific type of respirator
iS necessary. )
should be determined by a

formal risk assessment.

Protects feet from potential
Footwear Closed-toe shoes. )
spills.

Operational Plan: Step-by-Step Handling Procedure
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This protocol outlines the essential steps for safely handling n2-Ethylguanosine in a
laboratory setting.

e Preparation:

o Ensure all necessary PPE is available and in good condition.

o Work within a certified chemical fume hood to minimize inhalation risk.

o Have an emergency spill kit readily accessible.
e Handling:

o When weighing the solid compound, do so carefully to avoid generating dust.

o For creating solutions, add the solvent to the solid slowly to prevent splashing.

o Clearly label all containers with the compound name and appropriate hazard symbols.
e Post-Handling:

o Thoroughly decontaminate the work area and any equipment used.

o Remove PPE in the correct order to avoid cross-contamination.

o Wash hands thoroughly with soap and water after removing gloves.
Disposal Plan
All waste contaminated with n2-Ethylguanosine must be treated as hazardous waste.
e Solid Waste:

o Collect all contaminated solid waste, including gloves, bench paper, and pipette tips, in a
designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste:
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o Collect all liquid waste containing n2-Ethylguanosine in a sealed, labeled, and chemical-
resistant hazardous waste container.

e Disposal:

o Arrange for the disposal of hazardous waste through your institution's environmental
health and safety office. Do not dispose of this material down the drain or in regular trash.

Workflow for Handling n2-Ethylguanosine
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Workflow for Safe Handling of n2-Ethylguanosine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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